N-Benzyl-1,1,1-trifluoropropan-2-amine;hydrochloride
Description
N-Benzyl-1,1,1-trifluoropropan-2-amine;hydrochloride is a chemical compound that has gained attention in scientific research due to its potential applications in the field of neuroscience. This compound is also known as BTS 74, and it has been found to have a unique mechanism of action that could be useful in the development of new drugs for the treatment of various neurological disorders.
Scientific Research Applications
Chemical Synthesis
“N-Benzyl-1,1,1-trifluoropropan-2-amine;hydrochloride” is a chemical compound that can be used in various chemical synthesis processes . It has a molecular weight of 239.67 and is usually stored at room temperature .
Anticholinesterase Activities
The compound could potentially be used in the development of anticholinesterase drugs . Anticholinesterase drugs are used to treat neurodegenerative diseases such as Alzheimer’s disease by increasing the level of acetylcholine, a neurotransmitter involved in learning, memory, and cognitive functioning .
Antifungal Activities
The compound could potentially be used in the development of antifungal drugs . For example, 1,2,3-triazoles, a class of compounds to which “N-Benzyl-1,1,1-trifluoropropan-2-amine;hydrochloride” belongs, have been tested for their antifungal activities against strains of fungus such as Candida albicans and Rhizopus oryzae .
Biological Activities
1,2,3-triazole, a five-membered heterocyclic ring, is a privileged moiety, that is, a central scaffold, and is capable of interacting with a variety of receptors and enzymes to exhibit a broad range of important biological activities .
Rational Engineering
The compound could potentially be used in the rational engineering of enzymes . For example, researchers believe that by engineering Mes IRED, they can develop a biosynthetic pathway for N-benzyl cyclo-tertiary amines in high yield .
Research and Innovation
The compound could potentially be used in various research and innovation applications . It offers a comprehensive overview of the EU’s research and innovation legal landscape, providing insights for policymakers, researchers, and research organisations .
properties
IUPAC Name |
N-benzyl-1,1,1-trifluoropropan-2-amine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12F3N.ClH/c1-8(10(11,12)13)14-7-9-5-3-2-4-6-9;/h2-6,8,14H,7H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FEDVHVQIDJFNML-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(F)(F)F)NCC1=CC=CC=C1.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13ClF3N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.66 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-Benzyl-1,1,1-trifluoropropan-2-amine;hydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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